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Compound of Interest

Compound Name: MI-883

Cat. No.: B15603559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of MI-883, a potent, dual-acting constitutive androstane receptor (CAR) agonist and

pregnane X receptor (PXR) antagonist. The following procedural guidance is designed to

ensure a safe laboratory environment and minimize risks associated with this research

compound.

Disclaimer: A specific Safety Data Sheet (SDS) for MI-883 was not located. The following

guidance is based on general best practices for handling solid, powdered chemical compounds

in a laboratory setting. All personnel must adhere to their institution's specific safety protocols

and guidelines.

Immediate Safety Information
MI-883 is a solid, powdered substance intended for research use only.[1] As with any powdered

chemical, the primary hazards are inhalation of airborne particles and direct contact with skin

and eyes.

Personal Protective Equipment (PPE)
Proper selection and use of PPE is the most critical line of defense when handling MI-883. The

following table summarizes the recommended PPE.
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Body Part Protection
Specifications & Best

Practices

Hands Chemical-resistant gloves

Nitrile or latex gloves are

generally recommended for

handling powdered chemicals.

Always inspect gloves for tears

or punctures before use.

Change gloves immediately if

contaminated.

Eyes Safety glasses or goggles

Safety glasses with side

shields or chemical splash

goggles should be worn at all

times to prevent eye contact

with airborne powder.

Respiratory Respirator

Use a NIOSH-approved

respirator if there is a risk of

generating and inhaling dust,

such as when weighing or

transferring large quantities of

the powder. The type of

respirator should be

determined by a workplace

hazard assessment.

Body Laboratory coat

A standard laboratory coat

should be worn to protect skin

and clothing from

contamination.

Emergency Procedures
In the event of an accidental exposure to MI-883, follow these first-aid measures immediately:
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Exposure Route Immediate Action

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Operational and Disposal Plans
A clear and systematic approach to handling and disposal is essential for maintaining a safe

laboratory environment.

Handling and Storage
MI-883 should be handled in a well-ventilated area, preferably within a chemical fume hood, to

minimize the generation of airborne dust.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

Recommended storage for the solid powder is at -20°C for up to 3 years.[2]

Disposal Plan
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All waste contaminated with MI-883, including empty containers, used PPE, and any spilled

material, must be disposed of as chemical waste in accordance with local, state, and federal

regulations. Never dispose of MI-883 down the drain or in the regular trash.

Waste Type Disposal Procedure

Unused MI-883
Collect in a designated, labeled hazardous

waste container.

Contaminated PPE
Place in a sealed bag and dispose of in the

designated chemical waste stream.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected as hazardous waste.

Dispose of the rinsed container as directed by

your institution's waste management guidelines.

Spill Cleanup Material

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and collect it in a sealed

container for disposal as chemical waste.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling and disposing of

MI-883.

Preparation Handling (in Fume Hood) Cleanup & Disposal
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Caption: Standard operating procedure for handling MI-883.
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Caption: Decision pathway for MI-883 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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